Cas no 2171748-30-2 (5-{2-azaspiro4.4nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-{2-azaspiro4.4nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171748-30-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5998685
• PubChem ID: 165544772
• Update Time: 2025-10-22

5-{2-azaspiro4.4nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-azaspiro4.4nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-{2-azaspiro[4.4]nonan-2-yl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1511908
• 2171748-30-2

• Inchi： 1S/C28H32N2O5/c31-25(32)12-11-24(26(33)30-16-15-28(18-30)13-5-6-14-28)29-27(34)35-17-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,23-24H,5-6,11-18H2,(H,29,34)(H,31,32)
• InChI Key： URGXYNDTMHLOLD-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC2(C1)CCCC2

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{2-azaspiro4.4nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Introduction to 5-{2-azaspiro[4.4]nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171748-30-2)

5-{2-azaspiro[4.4]nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171748-30-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a spirocyclic ring system and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The spirocyclic ring system in this compound is a key structural motif that imparts enhanced stability and bioavailability, making it an attractive scaffold for drug design. Spirocyclic compounds are known for their ability to modulate biological targets with high selectivity and potency, which is crucial for the development of effective therapeutic agents. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to protect the amino group during multi-step reactions. This protecting group can be easily removed under mild conditions, allowing for the synthesis of complex peptides and peptidomimetics.

Recent studies have highlighted the potential of 5-{2-azaspiro[4.4]nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid in modulating G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases. GPCRs are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. By targeting these receptors, this compound could potentially offer new therapeutic strategies for conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

In addition to its potential as a GPCR modulator, 5-{2-azaspiro[4.4]nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, this compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. By disrupting this pathway, it can induce apoptosis and reduce tumor growth.

The synthesis of 5-{2-azaspiro[4.4]nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid involves a series of well-defined chemical reactions that highlight the importance of synthetic chemistry in drug development. The spirocyclic core can be synthesized through a ring-closing metathesis (RCM) reaction, followed by functional group manipulations to introduce the Fmoc protecting group and other substituents. The final product is obtained through a series of purification steps to ensure high purity and yield.

One of the key challenges in the development of this compound is optimizing its pharmacokinetic properties to ensure effective delivery to target tissues. Researchers have employed various strategies, such as prodrug approaches and nanoparticle formulations, to enhance its bioavailability and reduce side effects. These efforts have led to significant improvements in the therapeutic index of 5-{2-azaspiro[4.4]nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid, making it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 5-{2-azaspiro[4.4]nonan-2-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid in treating various diseases. Early results from phase I trials have shown promising outcomes, with good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further evaluate its potential as a novel therapeutic agent.

In conclusion, 5-{2-azaspiro[4.4]nonan-2-y]-4-( {(9H-fluoren - 9 - ylmethoxy carbonyl) amino} - 5 - oxopentanoic acid (CAS No. 2171748 - 30 - 2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an exciting candidate for the development of new drugs targeting GPCRs and cancer pathways. As research continues to uncover its full potential, this compound holds promise for improving patient outcomes and advancing medical treatments.